Cas no 88068-13-7 (3,8-Decanedione, 1-phenyl-)
3,8-Decanedione, 1-phenyl- structure
Product Name:3,8-Decanedione, 1-phenyl-
CAS No:88068-13-7
MF:C16H22O2
MW:246.344685077667
CID:646505
PubChem ID:13139208
Update Time:2025-04-19
3,8-Decanedione, 1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,8-Decanedione, 1-phenyl-
- 1-phenyldecane-3,8-dione
- DTXSID70521075
- 88068-13-7
-
- Inchi: 1S/C16H22O2/c1-2-15(17)10-6-7-11-16(18)13-12-14-8-4-3-5-9-14/h3-5,8-9H,2,6-7,10-13H2,1H3
- InChI Key: ARZHKFUKBGOYCZ-UHFFFAOYSA-N
- SMILES: O=C(CCC1C=CC=CC=1)CCCCC(CC)=O
Computed Properties
- Exact Mass: 246.161979940g/mol
- Monoisotopic Mass: 246.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 34.1Ų
3,8-Decanedione, 1-phenyl- Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
88068-13-7 (3,8-Decanedione, 1-phenyl-) Related Products
- 2550-26-7(4-phenylbutan-2-one)
- 1007-32-5(1-Phenyl-2-butanone)
- 3318-61-4(1-Phenylpentane-2,4-dione)
- 102-04-5(1,3-Diphenyl-2-propanone)
- 25870-62-6(1-Phenyl-2-hexanone)
- 104-53-0(3-Phenylpropanal)
- 18328-11-5(4-Phenylbutanal)
- 29898-25-7(1-Phenyl-3-hexanone)
- 20795-51-1(1-Phenylpentan-3-one)
- 6683-92-7(1-Phenyl-2-pentanone)
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